Cas no 2171456-59-8 (2-3-cyclohexyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid)

• Product Name: 2-3-cyclohexyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• CAS No: 2171456-59-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6511033
• PubChem ID: 165544779
• Update Time: 2025-06-25

2-3-cyclohexyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclohexyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• 2-[3-cyclohexyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpropanoic acid
• EN300-1511918
• 2171456-59-8

• Inchi： 1S/C28H34N2O5/c1-28(2,26(32)33)30-25(31)24(16-18-10-4-3-5-11-18)29-27(34)35-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,18,23-24H,3-5,10-11,16-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： YDXLSUDHGAQLTN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)(C)C)=O)CC1CCCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclohexyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid

Introduction to 2-3-cyclohexyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid (CAS No. 2171456-59-8)

2-3-cyclohexyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid, identified by its CAS number 2171456-59-8, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising potential in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways. The structural complexity of this molecule, characterized by its cyclohexyl, fluorenylmethoxycarbonyl, and amino functional groups, makes it a subject of intense study for its pharmacological properties.

The nomenclature of this compound provides valuable insights into its chemical structure. The presence of cyclohexyl side chains suggests steric hindrance, which can influence the compound's solubility and metabolic stability. The fluorenylmethoxycarbonyl (Fmoc) moiety is a well-known protecting group in peptide synthesis but also serves as a bioisostere in drug design, enhancing the molecule's bioavailability and pharmacokinetic profile. The amino group and the propanamido moiety introduce polar functionalities, which are crucial for interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with high precision. Studies have indicated that the fluorenylmethoxycarbonyl group can enhance the binding stability when interacting with certain protein targets, making it an attractive feature for drug design. Additionally, the cyclohexyl substituent may contribute to favorable pharmacokinetic properties by reducing metabolic clearance rates.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of 2-3-cyclohexyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid make it a versatile candidate for further derivatization and optimization. Researchers have been exploring its potential as a lead compound for drugs targeting neurological disorders, cancer, and inflammatory diseases. The combination of steric bulk from the cyclohexyl group and electronic effects from the fluorenylmethoxycarbonyl moiety provides a unique balance that can be fine-tuned to achieve optimal pharmacological activity.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of protecting groups like Fmoc is critical in ensuring regioselectivity during synthesis, allowing for modular construction of the molecule.

Current research in drug discovery is increasingly focused on developing small molecules that can modulate biological pathways with high specificity. The structural features of 2-3-cyclohexyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid align well with these goals. Studies have shown that analogs with similar scaffolds exhibit inhibitory activity against key enzymes involved in disease pathways. For instance, derivatives of this compound have demonstrated potential in inhibiting kinases associated with cancer progression, highlighting its therapeutic relevance.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding the interactions between this compound and its biological targets at an atomic level. These studies have provided insights into how modifications to specific functional groups can enhance binding affinity and selectivity. For example, replacing the fluorenylmethoxycarbonyl group with other bioisosteric moieties has been explored to optimize pharmacokinetic properties without compromising biological activity.

In conclusion, 2-3-cyclohexyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid (CAS No. 2171456-59-8) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features offer a balance between steric hindrance and electronic effects that are conducive to strong binding interactions with biological targets. As research continues to uncover new therapeutic opportunities, compounds like this are poised to play a significant role in addressing unmet medical needs across various disease areas.